Cas no 648449-67-6 (3-amino-1,2-benzoxazole-5-carbaldehyde)

• Product Name: 3-amino-1,2-benzoxazole-5-carbaldehyde
• CAS No: 648449-67-6
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 414123
• PubChem ID: 57358416
• Update Time: 2025-04-19

3-amino-1,2-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carboxaldehyde, 3-amino-
• 1,2-Benzisoxazole-5-carboxaldehyde,3-amino-(9CI)
• 3-amino-1,2-benzoxazole-5-carbaldehyde
• 648449-67-6
• 3-Amino-benzo[d]isoxazole-5-carbaldehyde
• DTXSID80724111
• EN300-119783
• SCHEMBL2884511
• AKOS022714628
• FT-0751640
• amino-1,2-benzoxazole-5-carbaldehyde
• UQYYIXGRQZJGBS-UHFFFAOYSA-N
• CS-0224505
• AMY30750
• Z1262684395
• 3-aminobenzo[d]isoxazole-5-carbaldehyde

• Inchi： 1S/C8H6N2O2/c9-8-6-3-5(4-11)1-2-7(6)12-10-8/h1-4H,(H2,9,10)
• InChI Key： UQYYIXGRQZJGBS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2C(N)=N1

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles